N-benzo[e][1,3]benzothiazol-2-yl-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide

• IUPAC Name: N-benzo[e][1,3]benzothiazol-2-yl-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C25H25N3O3S2/c1-16-13-17(2)15-28(14-16)33(30,31)20-10-7-19(8-11-20)24(29)27-25-26-23-21-6-4-3-5-18(21)9-12-22(23)32-25/h3-12,16-17H,13-15H2,1-2H3,(H,26,27,29)
• InChI Key: XNQZNTNDQURAAB-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(S3)C=CC5=CC=CC=C54)C
• Molecular Formula: C25H25N3O3S2
• Molecular Weight: 479.6 g/mol
• CAS No.: 361478-63-9

Description

N-benzo[e][1,3]benzothiazol-2-yl-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide is a useful research compound. Its molecular formula is C25H25N3O3S2 and its molecular weight is 479.61. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activity

• Derivatives of N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide have shown significant antimicrobial activities against pathogenic bacteria and Candida species. These compounds were more effective against fungi than bacteria, with particular effectiveness against C. utilis (Mokhtari & Pourabdollah, 2013).

Anticonvulsant Activity

• Novel benzothiazole coupled sulfonamide derivatives have been synthesized and evaluated for their anticonvulsant potential. Some compounds showed promising results in models of maximal electroshock in mice and also demonstrated interactions with nicotinic acetylcholine receptors (Khokra et al., 2019).

Anticancer Activity

• N-1,3-benzothiazol-2-ylbenzamide derivatives have been evaluated for their antiproliferative activity on human liver hepatocellular carcinoma and breast cancer cell lines, showing significant inhibitory effects on cell growth and proapoptotic effects, especially against breast cancer cell lines (Corbo et al., 2016).

Fluorescent Probes

• 2-(1-Benzofuran-2-yl)-4-(1,3-benzoxazol-2-yl/1,3-benzothiazol-2-yl) quinoline derivatives have been synthesized and investigated for their fluorescent properties, demonstrating potential as fluorescent probes with high quantum yield (Bodke et al., 2013).

Antimicrobial Agents

• Several benzothiazole derivatives, including 2-{4-(t-amino)-2-(but-2-yn-1-yl)}-1,3-benzothiazole, have shown potential as antimicrobial agents against various bacterial and fungal strains, demonstrating the variation in activity based on the structure of the cyclic amines in these derivatives (Shafiq et al., 2016).

Corrosion Inhibition

• Benzothiazole derivatives have been studied for their corrosion inhibiting effects against steel in acidic solutions, showing high inhibition efficiencies and the potential for adsorption onto surfaces by both physical and chemical means (Hu et al., 2016).

Psychotropic Activity

• N-[(benzo)thiazol-2-yl]-2/3-[3,4-dihydroisoquinolin-2(1H)-yl]alkanamide derivatives have been found to possess marked sedative action, high anti-inflammatory activity, selective cytotoxic effects concerning tumor cell lines, and antimicrobial action (Zablotskaya et al., 2013).